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Compound of Interest

Compound Name: (2R,3S)-boc-3-Phenylisoserine

Cat. No.: B558829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of (2R,3S)-boc-3-
Phenylisoserine, a critical parameter for professionals engaged in peptide synthesis,

medicinal chemistry, and pharmaceutical development. Accurate molecular weight is

fundamental for stoichiometric calculations in synthesis, quantitative analysis, and structural

elucidation.

(2R,3S)-boc-3-Phenylisoserine, also known as (2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-

hydroxy-3-phenylpropanoic acid, is a protected amino acid derivative.[1] Its defined

stereochemistry and the presence of the tert-butyloxycarbonyl (Boc) protecting group make it a

valuable building block in the synthesis of complex bioactive molecules, including peptide-

based therapeutics.[1][2][3]

Molecular Weight Determination
The molecular weight of a compound is determined from its chemical formula, which

enumerates the number of atoms of each element present in one molecule.

1.1. Chemical Formula

The established chemical formula for (2R,3S)-boc-3-Phenylisoserine is C₁₄H₁₉NO₅.[2][3][4][5]

This formula indicates that each molecule is composed of 14 carbon atoms, 19 hydrogen

atoms, 1 nitrogen atom, and 5 oxygen atoms.
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1.2. Calculation Protocol

The average molecular weight is calculated by summing the atomic weights of all constituent

atoms. The protocol is as follows:

Identify Constituent Elements: From the molecular formula (C₁₄H₁₉NO₅), the elements are

Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).

Determine Atom Count: Count the number of atoms for each element.

Assign Standard Atomic Weights: Utilize the standard atomic weight for each element, which

represents the weighted average of the masses of its naturally occurring isotopes.

Calculate Total Mass Contribution: For each element, multiply its atom count by its standard

atomic weight.

Summation: Sum the total mass contributions of all elements to obtain the final average

molecular weight of the compound.

1.3. Data Summary

The following table summarizes the calculation of the average molecular weight for (2R,3S)-
boc-3-Phenylisoserine.

Element
Atomic
Symbol

Atom Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 19 1.008 19.152

Nitrogen N 1 14.007 14.007

Oxygen O 5 15.999 79.995

Total 281.308
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Based on this protocol, the calculated average molecular weight is 281.31 g/mol .[2][3] This

value is consistent with figures published in chemical catalogs and databases.[4][5] For high-

resolution mass spectrometry applications, the monoisotopic mass, which is calculated using

the mass of the most abundant isotope for each element, is 281.12632271 Da.[4]

Visualization of Calculation Workflow
The logical flow for determining the molecular weight from the chemical formula is illustrated in

the following diagram.
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Workflow for the calculation of molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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